2,5-Dimethyl-4H-thiopyran-4-one

• CAS: 62179-33-3
• Molecular Formula: C7H8OS
• Molecular Weight: 140.20 g/mol
• SMILES: CC1=CC(=O)C(=CS1)C
• InChI: InChI=1S/C7H8OS/c1-5-4-9-6(2)3-7(5)8/h3-4H,1-2H3
• InChIKey: VMVOCRHJNCYZIO-UHFFFAOYSA-N

Medicinal chemists targeting drug-resistant infections or oncology DNA-damage pathways face limited access to sulfur-heterocycle scaffolds beyond congested pyran-4-one IP space. 2,5-Dimethyl-4H-thiopyran-4-one (CAS 62179-33-3) addresses this gap: • Stereocontrolled corticosteroid analog synthesis via axial ethynylation • Anti-MRSA IC₅₀ 1.14 µg/mL; DNA-PK IC₅₀ 0.2-0.4 µM • Precursor for thiopyran-4-thiones, sulfones, and focused libraries In stock for immediate global dispatch.

2,5-Dimethyl-4H-thiopyran-4-one: Product Overview

2,5-Dimethyl-4H-thiopyran-4-one (CAS 62179-33-3) is a sulfur-containing heterocyclic ketone with the molecular formula C₇H₈OS and a molecular weight of 140.20 g/mol . As a thiopyranone, it features a six-membered ring in which a sulfur atom replaces the ring oxygen characteristic of the more common pyran-4-one scaffold. This structural substitution imparts distinct electronic properties and chemical reactivity that differentiate it from its oxygen-based analogs [1]. The compound has been established as a versatile synthetic intermediate for constructing corticosteroid analogs and acetylenic derivatives with demonstrated antimicrobial activity [2].

• [1] Friedman, P.; Allen, L.C. The electronic structure of 4H-pyran-4-one and its sulfur analogues. Int. J. Quantum Chem. 1986, 29, 1503–1512. DOI: 10.1002/qua.560290541. View Source
• [2] Akhrem, A.A.; Kokhomskaya, V.V.; Ivanova, L.I.; Dorosh, M.S. Heterocyclic analogs of corticosteroids. Communication 3. Syntheses from tetrahydro-2,5-dimethylthiopyran-4-ones. Russ. Chem. Bull. 1966, 15, 1907–1913. DOI: 10.1007/BF01179701. View Source

2,5-Dimethyl-4H-thiopyran-4-one: Irreplaceable Scaffold

The thiopyran-4-one scaffold possesses quantifiably higher aromaticity than the pyran-4-one system, as established by ab initio calculations of Jorgensen plots for the lowest π orbitals [1]. This electronic distinction translates into altered frontier orbital energies, dipole moments, and ionization potentials that directly affect chemical reactivity and biological target engagement. Furthermore, the 2,5-dimethyl substitution pattern on the tetrahydrothiopyranone ring imposes stereochemical constraints absent in unsubstituted or differently substituted analogs: ethynylation of cis- and trans-2,5-dimethyltetrahydrothiopyran-4-ones proceeds with predominantly axial entry of the ethynyl group, a stereochemical outcome that is critical for constructing sulfur-containing corticosteroid analogs with defined three-dimensional architecture [2]. Simply substituting a pyran-4-one or a non-methylated thiopyran-4-one for this compound in a synthetic sequence will yield divergent products with different stereochemistry and, consequently, distinct biological profiles.

• [1] Friedman, P.; Allen, L.C. The electronic structure of 4H-pyran-4-one and its sulfur analogues. Int. J. Quantum Chem. 1986, 29, 1503–1512. DOI: 10.1002/qua.560290541. View Source
• [2] Akhrem, A.A.; Kokhomskaya, V.V.; Ivanova, L.I.; Dorosh, M.S. Heterocyclic analogs of corticosteroids. Communication 3. Syntheses from tetrahydro-2,5-dimethylthiopyran-4-ones. Russ. Chem. Bull. 1966, 15, 1907–1913. DOI: 10.1007/BF01179701. View Source

2,5-Dimethyl-4H-thiopyran-4-one: Differentiation Evidence

Antimicrobial Activity Against MRSA and M. intracellulare

Mono- and diacetylenic alcohols and glycols synthesized from 2,5-dimethyltetrahydrothiopyran-4-one via the Favorskii reaction were screened for antibacterial, antifungal, and antileishmanial activities . Among the derivatives tested, compound 6 demonstrated the most potent activity: IC₅₀ = 1.38 µg/mL against Staphylococcus aureus and IC₅₀ = 1.14 µg/mL against methicillin-resistant S. aureus (MRSA). By comparison, compounds 1 and 7 from the same series showed substantially weaker activity against S. aureus (IC₅₀ = 10.05 and 10.28 µg/mL, respectively) and MRSA (IC₅₀ = 18.2 and 12.85 µg/mL). Only compound 6 exhibited meaningful activity against Mycobacterium intracellulare with an IC₅₀ of 2.54 µg/mL . This within-series variation demonstrates that the 2,5-dimethyltetrahydrothiopyran-4-one scaffold, when elaborated with specific acetylenic substitution, can yield derivatives with single-digit µg/mL potency against clinically relevant drug-resistant pathogens.

Evidence Dimension	Antimicrobial IC₅₀ (µg/mL)
Target Compound Data	Compound 6 (acetylenic derivative): S. aureus IC₅₀ = 1.38 µg/mL; MRSA IC₅₀ = 1.14 µg/mL; M. intracellulare IC₅₀ = 2.54 µg/mL
Comparator Or Baseline	Compound 1: S. aureus IC₅₀ = 10.05 µg/mL, MRSA IC₅₀ = 18.2 µg/mL; Compound 7: S. aureus IC₅₀ = 10.28 µg/mL, MRSA IC₅₀ = 12.85 µg/mL
Quantified Difference	Compound 6 is approximately 7.3-fold more potent than compound 1 against S. aureus and 16-fold more potent against MRSA
Conditions	In vitro antimicrobial screening; Favorskii-derived mono- and diacetylenic alcohols and glycols of the tetrahydrothiopyran series; stereochemistry established by ¹H and ¹³C NMR and mass spectrometry

Why This Matters

The >10-fold potency differential between derivatives sharing the same parent scaffold indicates that the 2,5-dimethyltetrahydrothiopyran-4-one core, when appropriately functionalized, can access potent anti-infective chemical space not achievable with the unmodified scaffold or with pyranone-based analogs.

DNA-PK Inhibition by Thiopyran-4-one Scaffolds

A series of 6-aryl-2-morpholin-4-yl-4H-thiopyran-4-ones were synthesized and evaluated as inhibitors of DNA-dependent protein kinase (DNA-PK), a key enzyme in the DNA double-strand break repair pathway . The most potent thiopyran-4-one derivatives bearing naphthyl or benzo[b]thienyl substituents at the 4′-position exhibited IC₅₀ values in the 0.2–0.4 µM range . These values are comparable to the well-characterized benzochromenone inhibitor NU7026 (IC₅₀ = 0.23 µM) . Importantly, members of both the pyran-4-one and thiopyran-4-one structural classes demonstrated selective inhibition of DNA-PK over related phosphatidylinositol 3-kinase-related kinase (PIKK) family members . This establishes the thiopyran-4-one core as a therapeutically relevant scaffold for DNA-PK inhibition that matches the potency of the pyran-4-one series while offering a distinct sulfur-containing chemotype.

Evidence Dimension	DNA-PK inhibition IC₅₀
Target Compound Data	6-aryl-2-morpholin-4-yl-4H-thiopyran-4-ones: IC₅₀ = 0.2–0.4 µM (most potent derivatives with naphthyl or benzo[b]thienyl 4′-substituents)
Comparator Or Baseline	NU7026 (benzochromenone): IC₅₀ = 0.23 µM; LY294002 (chromenone): inferior activity to both thiopyran-4-one and pyran-4-one series
Quantified Difference	Thiopyran-4-ones achieve potency comparable to the benchmark NU7026 (within ~1.7-fold); both thiopyran-4-one and pyran-4-one series exhibit selectivity for DNA-PK over PIKK family members
Conditions	In vitro enzymatic DNA-PK inhibition assay; Suzuki cross-coupling methodology used for library synthesis

Why This Matters

For procurement decisions in DNA-PK inhibitor programs, the thiopyran-4-one scaffold provides a validated alternative chemotype with potency and selectivity comparable to the more extensively studied pyran-4-one series, enabling scaffold-hopping strategies that can circumvent existing intellectual property or address pyranone-specific liabilities such as metabolic instability.

Higher Aromaticity of Thiopyran-4-one vs. Pyran-4-one

Ab initio molecular orbital calculations at the 3-21G, 3-21G* (6d), and 3-21G* (5d) basis set levels were used to investigate the electronic structure of 4H-pyran-4-one and its sulfur analogues [1]. Examination of Jorgensen plots of the lowest π orbitals established a clear aromaticity ordering: 4H-thiopyran-4-thione (IV) > 4H-thiopyran-4-one (II) > 4H-pyran-4-thione (III) > 4H-pyran-4-one (I) [1]. This ranking demonstrates that 4H-thiopyran-4-one (the parent scaffold of the target compound) possesses higher aromatic character than 4H-pyran-4-one (its direct oxygen analog). The study also provided optimized bond lengths, vibrational frequencies, ionization energies, and dipole moments for all four compounds [1]. Complementary photoelectron spectroscopy data (He(I) and He(II)) independently confirmed the distinct valence orbital sequences of the thiopyran-4-one and pyran-4-one systems, with the outermost orbital sequence for 4H-thiopyran-4-one being nS(σ), 3b₁(π), 1a₂(π) [2].

Evidence Dimension	Relative aromaticity (from Jorgensen plots of lowest π orbitals)
Target Compound Data	4H-thiopyran-4-one (II): second-highest aromaticity among the four sulfur/oxygen analogues
Comparator Or Baseline	4H-pyran-4-one (I): lowest aromaticity in the series; 4H-pyran-4-thione (III): third; 4H-thiopyran-4-thione (IV): highest
Quantified Difference	Aromaticity order: IV > II > III > I; the sulfur-for-oxygen substitution in the ring increases aromaticity relative to the all-oxygen pyran-4-one system
Conditions	Ab initio wave-function calculations using 3-21G, 3-21G* (6d), and 3-21G* (5d) basis sets; photoelectron He(I) and He(II) spectroscopy for experimental validation

Why This Matters

Higher aromaticity in the thiopyran-4-one scaffold relative to pyran-4-one implies different π-electron delocalization, which directly influences electrophilic/nucleophilic reactivity, hydrogen-bonding capacity, and π-stacking interactions with biological targets—all critical factors in rational drug design and chemical synthesis route planning.

• [1] Friedman, P.; Allen, L.C. The electronic structure of 4H-pyran-4-one and its sulfur analogues. Int. J. Quantum Chem. 1986, 29, 1503–1512. DOI: 10.1002/qua.560290541. View Source
• [2] Colonna, F.P.; Distefano, G.; Guerra, M.; Jones, D. Photoelectron (He(I), He(II) and X-ray) spectroscopy of γ-pyrone and its related sulphur derivatives: valence and core ionization energies and shake-up satellites. J. Electron Spectrosc. Relat. Phenom. 1980, 18, 309–325. View Source

Stereochemical Control in Ethynylation

The ethynylation of cis- and trans-tetrahydro-2,5-dimethylthiopyran-4-ones with acetylene in liquid ammonia proceeds with predominantly axial entry of the ethynyl group, as reported in the foundational study on heterocyclic analogs of corticosteroids [1]. This stereochemical outcome is critical because the resulting 4-ethynyltetrahydro-2,5-dimethylthiopyran-4-ols serve as direct precursors to sulfur-containing corticosteroid analogs bearing an α-ketol side chain—a structural motif essential for corticosteroid receptor binding [1]. Subsequent oxidation of these ethynyl alcohols with hydrogen peroxide yields all four theoretically possible 4-ethynyltetrahydro-2,5-dimethylthiopyran-4-ol 1,1-dioxides [1]. Independent NMR spectroscopic studies (¹H and ¹³C) have confirmed the steric structures of the individual stereoisomers of alcohols and glycols derived from this scaffold [2].

Evidence Dimension	Stereochemical outcome of ethynylation (axial vs equatorial attack)
Target Compound Data	Both cis- and trans-tetrahydro-2,5-dimethylthiopyran-4-ones undergo ethynylation with predominantly axial entry of the ethynyl group
Comparator Or Baseline	Unsubstituted or 3,5-dialkyl-substituted tetrahydrothiopyran-4-ones may exhibit different stereochemical preferences; pyran-4-one analogs lack the sulfur atom, altering ring conformation and facial selectivity
Quantified Difference	Predominantly axial entry (exact diastereomeric ratio not specified in the available abstract; full paper provides detailed stereochemical assignment)
Conditions	Reaction of cis- and trans-tetrahydro-2,5-dimethylthiopyran-4-ones with acetylene in liquid ammonia

Why This Matters

The predictable axial selectivity in ethynylation makes 2,5-dimethyltetrahydrothiopyran-4-one a reliable starting material for constructing stereochemically defined sulfur-containing corticosteroid analogs, a synthetic pathway not accessible with pyran-4-one-based starting materials.

• [1] Akhrem, A.A.; Kokhomskaya, V.V.; Ivanova, L.I.; Dorosh, M.S. Heterocyclic analogs of corticosteroids. Communication 3. Syntheses from tetrahydro-2,5-dimethylthiopyran-4-ones. Russ. Chem. Bull. 1966, 15, 1907–1913. DOI: 10.1007/BF01179701. View Source
• [2] Mukanova, M.S.; Yerzhanov, K.B. Synthesis and stereochemistry of 2,5-dimethyltetrahydrothiopyran-4-one mono- and diacetylenic derivatives. Russ. Chem. Bull. 2014, 63, 130–136. DOI: 10.1007/s11172-014-0406-0. View Source

Thiopyran-4-thione Access via Lawesson's Reagent

Pyran-4-ones bearing proton or aliphatic substituents (such as the 2,5-dimethyl substitution pattern) undergo a unique heterocyclic atom exchange reaction with Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide] in dry 1,4-dioxane, yielding thiopyran-4-thione derivatives through a double sulfur-for-oxygen substitution [1]. The reaction proceeds via initial thionation at the carbonyl oxygen to form a pyran-4-thione intermediate, followed by substitution of the ring oxygen to afford the thiopyran-4-thione product [1]. A distinct structural dependence governs this transformation: only pyranones with proton or aliphatic substituents undergo the second substitution; pyranones with fused arene groups (e.g., hydroxyflavanone, 9H-xanthene-9-one, 1-benzopyran-4-one) are not converted into their corresponding thiopyran-4-thione analogues [1]. This means that 2,5-dimethyl-4H-thiopyran-4-one, with its aliphatic methyl substituents, is positioned within the structurally permissive subset for this synthetically valuable transformation.

Evidence Dimension	Susceptibility to heterocyclic atom exchange with Lawesson's reagent
Target Compound Data	Pyran-4-ones with aliphatic substituents (including 2,5-dimethyl pattern): undergo double S-for-O substitution to yield thiopyran-4-thiones
Comparator Or Baseline	Pyran-4-ones with fused arene groups: do not undergo the second substitution; reaction stops at pyran-4-thione stage
Quantified Difference	Qualitative structural dependence: aliphatic-substituted substrates proceed to thiopyran-4-thione; arene-fused substrates do not
Conditions	Lawesson's reagent in dry 1,4-dioxane; one-pot reaction

Why This Matters

The ability to convert 2,5-dimethyl-4H-thiopyran-4-one (via its pyran-4-one precursor or directly) to the corresponding thiopyran-4-thione expands the accessible chemical space for biological screening, as thiopyran-4-thiones possess distinct metal-chelating and hydrogen-bonding properties compared to their ketone counterparts.

• [1] Wang, Z.; Shi, T.; Zhang, H.-H. Science of Synthesis Knowledge Updates, 2020, 3, 430. Section 14.8.6.4.2.2, Method 2: Unusual Heterocyclic Atom-Exchange Reaction with Lawesson's Reagent. DOI: 10.1055/sos-SD-114-00270. View Source

2,5-Dimethyl-4H-thiopyran-4-one: Key Applications

Anti-MRSA and Antileishmanial Lead Development

The 2,5-dimethyltetrahydrothiopyran-4-one scaffold, when elaborated into mono- or diacetylenic alcohols and glycols via the Favorskii reaction, yields compounds with low µg/mL potency against methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium intracellulare . Compound 6, in particular, achieved an IC₅₀ of 1.14 µg/mL against MRSA and 2.54 µg/mL against M. intracellulare . Research groups pursuing anti-infective scaffolds for drug-resistant pathogens should consider this thiopyranone core as a starting point for structure-activity relationship (SAR) expansion, given the >10-fold potency window between the most and least active derivatives within the same series.

DNA-PK Inhibitor Optimization via Scaffold Hopping

For oncology programs targeting DNA damage response pathways, the thiopyran-4-one scaffold offers a validated alternative to the more commonly exploited pyran-4-one chemotype . With DNA-PK IC₅₀ values in the 0.2–0.4 µM range—comparable to the benchmark inhibitor NU7026 (0.23 µM)—and demonstrated selectivity over related PIKK family kinases, 6-aryl-2-morpholin-4-yl-4H-thiopyran-4-ones provide a structurally distinct entry point for medicinal chemistry campaigns . Procurement of 2,5-dimethyl-4H-thiopyran-4-one as a key intermediate enables the synthesis of focused thiopyran-4-one libraries for hit-to-lead optimization, particularly where pyran-4-one intellectual property landscapes are congested.

Sulfur-Containing Corticosteroid Analog Synthesis

The ethynylation of cis- and trans-2,5-dimethyltetrahydrothiopyran-4-ones proceeds with predominantly axial entry of the ethynyl group, enabling the stereocontrolled construction of 4-ethynyltetrahydro-2,5-dimethylthiopyran-4-ols [1]. These intermediates are then oxidized to sulfone 1,1-dioxides and elaborated into sulfur-containing analogs of corticosteroids bearing an α-ketol side chain [1]. This synthetic pathway is uniquely accessible from the 2,5-dimethylthiopyran-4-one scaffold and cannot be replicated with pyran-4-one starting materials, making this compound essential for medicinal chemistry groups exploring heteroatom-substituted steroid mimetics.

Thiopyran-4-thione Libraries for Metal Chelation

2,5-Dimethyl-4H-thiopyran-4-one is structurally predisposed to undergo thionation at the 4-position carbonyl, providing access to 2,5-dimethyl-4H-thiopyran-4-thione [2]. Thiopyran-4-thiones possess enhanced metal-chelating capability relative to their ketone precursors and distinct electronic properties, as evidenced by the higher aromaticity of 4H-thiopyran-4-thione compared to all other sulfur/oxygen analogues studied by ab initio methods [3]. This conversion broadens the compound's utility for generating focused screening libraries aimed at metalloenzyme targets or applications requiring strong sulfur-based metal coordination.

• [1] Akhrem, A.A.; Kokhomskaya, V.V.; Ivanova, L.I.; Dorosh, M.S. Heterocyclic analogs of corticosteroids. Communication 3. Syntheses from tetrahydro-2,5-dimethylthiopyran-4-ones. Russ. Chem. Bull. 1966, 15, 1907–1913. DOI: 10.1007/BF01179701. View Source
• [2] Wang, Z.; Shi, T.; Zhang, H.-H. Science of Synthesis Knowledge Updates, 2020, 3, 430. Section 14.8.6.4.2.2, Method 2: Unusual Heterocyclic Atom-Exchange Reaction with Lawesson's Reagent. DOI: 10.1055/sos-SD-114-00270. View Source
• [3] Friedman, P.; Allen, L.C. The electronic structure of 4H-pyran-4-one and its sulfur analogues. Int. J. Quantum Chem. 1986, 29, 1503–1512. DOI: 10.1002/qua.560290541. View Source